Cas no 1152591-13-3 (1-(4-acetylphenyl)piperidin-2-one)

• Product Name: 1-(4-acetylphenyl)piperidin-2-one
• CAS No: 1152591-13-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD11103757
• CID: 5215392
• Update Time: 2025-05-25

1-(4-acetylphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-(4-acetylphenyl)-
• 1-(4-Acetylphenyl)piperidin-2-one
• 1-(4-acetylphenyl)piperidin-2-one

• MDL： MFCD11103757
• Inchi： 1S/C13H15NO2/c1-10(15)11-5-7-12(8-6-11)14-9-3-2-4-13(14)16/h5-8H,2-4,9H2,1H3
• InChI Key： GTJQQHXVUUSXHH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(C)=O)C=C2)CCCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-acetylphenyl)piperidin-2-one

1-(4-Acetylphenyl)Piperidin-2-One: A Comprehensive Overview

1-(4-Acetylphenyl)Piperidin-2-One (CAS No. 1152591-13-3) is a fascinating compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of piperidinones, which are known for their versatility and wide-ranging applications. The structure of 1-(4-Acetylphenyl)Piperidin-2-One consists of a piperidine ring fused with a ketone group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of piperidinones in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The acetylphenyl substituent in 1-(4-Acetylphenyl)Piperidin-2-One introduces additional functional groups that enhance its reactivity and selectivity in chemical reactions. This makes it an ideal candidate for further functionalization and exploration in medicinal chemistry.

The synthesis of 1-(4-Acetylphenyl)Piperidin-2-One involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for further studies. The compound's stability under various conditions has also been thoroughly investigated, making it suitable for large-scale production and industrial applications.

In terms of biological activity, 1-(4-Acetylphenyl)Piperidin-2-One has shown promising results in preliminary assays targeting enzymes such as tyrosine kinases and histone deacetylases (HDACs). These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

From an environmental perspective, the degradation pathways of 1-(4-Acetylphenyl)Piperidin-2-One have been studied to assess its impact on ecosystems. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential as an environmental pollutant. This information is crucial for regulatory compliance and sustainable chemical practices.

Looking ahead, the integration of computational chemistry techniques, such as molecular docking and quantum mechanics simulations, has provided deeper insights into the binding modes and electronic properties of 1-(4-Acetylphenyl)Piperidin-2-One. These computational studies have guided experimental efforts, leading to the discovery of more potent derivatives with enhanced pharmacokinetic profiles.

In conclusion, 1-(4-Acetylphenyl)Piperidin-2-One (CAS No. 1152591-13-3) is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development endeavors.